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Compound of Interest

Compound Name: (4-(Aminomethyl)phenyl)methanol

Cat. No.: B020502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and emergency

procedures for (4-(Aminomethyl)phenyl)methanol, a chemical compound utilized in various

research and development applications. Due to its hazardous nature, strict adherence to safety

guidelines is imperative to mitigate risks of exposure and injury.

Chemical Identification and Properties
(4-(Aminomethyl)phenyl)methanol is a solid organic compound. A summary of its key

physical and chemical properties is presented below.

Property Value Source

Molecular Formula C₈H₁₁NO [1]

Molecular Weight 137.18 g/mol [1]

CAS Number 39895-56-2 [1]

Appearance Solid, Off-White

Melting Point 80-82°C

Synonyms

4-(Aminomethyl)benzyl

alcohol, p-

(Hydroxymethyl)benzylamine

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b020502?utm_src=pdf-interest
https://www.benchchem.com/product/b020502?utm_src=pdf-body
https://www.benchchem.com/product/b020502?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6496943
https://pubchem.ncbi.nlm.nih.gov/compound/6496943
https://pubchem.ncbi.nlm.nih.gov/compound/6496943
https://pubchem.ncbi.nlm.nih.gov/compound/6496943
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and GHS Classification
(4-(Aminomethyl)phenyl)methanol is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these hazards before handling the compound.

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B alt text Danger

H314: Causes

severe skin

burns and eye

damage.[1]

Serious Eye

Damage/Eye

Irritation

1 alt text Danger

H314: Causes

severe skin

burns and eye

damage.[1]

Acute Toxicity

(Oral, Dermal,

Inhalation)

4 (potential) alt text Warning

H302+H312+H3

32: Harmful if

swallowed, in

contact with skin

or if inhaled.[1]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is essential to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling (4-
(Aminomethyl)phenyl)methanol.

Eye Protection: Chemical splash goggles and a face shield must be worn.[2]
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Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile) must be worn. Gloves

should be inspected for integrity before each use and changed immediately if contaminated.

Body Protection: A lab coat is required. For procedures with a risk of splashing, a chemical-

resistant apron over the lab coat is recommended.[3]

Respiratory Protection: Work should be conducted in a properly functioning fume hood to

avoid inhalation of dust or vapors.[2]

Handling Procedures
All manipulations of (4-(Aminomethyl)phenyl)methanol should be performed within a

certified chemical fume hood.[2]

Avoid generating dust.

Use a mechanical aid or a pipette bulb for any transfers; never pipette by mouth.[4]

Ensure all containers are clearly and accurately labeled.

After handling, thoroughly wash hands and any exposed skin with soap and water.

Storage
Store (4-(Aminomethyl)phenyl)methanol in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store separately from incompatible materials, such as strong oxidizing agents.

It is recommended to store corrosive materials on lower shelves to minimize the risk of injury

from dropped containers.[2]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving (4-
(Aminomethyl)phenyl)methanol.
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First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 20 minutes, holding the eyelids

open.[5] Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing

and flush the affected area with large amounts

of water for at least 15 minutes. Use a safety

shower if the exposure is extensive.[6][7] Seek

immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting.[8] Rinse the mouth

with water. Seek immediate medical attention.

Spill Response
Minor Spill (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

sand, vermiculite).

Carefully sweep the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert others.

Close the laboratory doors to contain the spill.
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Contact your institution's emergency response team immediately.

Do not attempt to clean up a major spill without proper training and equipment.

Waste Disposal
All waste containing (4-(Aminomethyl)phenyl)methanol must be disposed of as hazardous

waste in accordance with local, state, and federal regulations. Do not dispose of this chemical

in the regular trash or down the drain.

Visualized Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of (4-
(Aminomethyl)phenyl)methanol from receipt to disposal.
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Caption: Safe Handling Workflow for (4-(Aminomethyl)phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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